Cas no 1803941-25-4 (2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1803941-25-4
• MF: C₆H₃BrF₄N₂O
• MW: 274.998434305191
• CID: 4927517
• Update Time: 2025-06-14

2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C6H3BrF4N2O/c7-2-1-3(14-6(9,10)11)5(12)13-4(2)8/h1H,(H2,12,13)
• InChI Key： RWYTUMHSPKKHEZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1)OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine (CAS: 1803941-25-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine (CAS: 1803941-25-4) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and other biologically active molecules. This heterocyclic compound, characterized by its unique trifluoromethoxy and halogen substitutions, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have highlighted its role in the construction of complex molecular architectures, enabling the exploration of new chemical space for therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1803941-25-4 as a versatile building block for the synthesis of selective JAK2 inhibitors. The researchers utilized this pyridine derivative to develop a series of compounds showing promising activity against myeloproliferative disorders, with improved selectivity profiles compared to existing therapies. The presence of both bromo and fluoro substituents at the 5- and 6-positions, respectively, allowed for precise structural modifications through subsequent cross-coupling reactions, while the trifluoromethoxy group contributed to enhanced metabolic stability.

In parallel research, scientists at several major pharmaceutical companies have incorporated 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine into their fragment-based drug discovery platforms. The compound's balanced physicochemical properties (molecular weight: 294.99 g/mol, LogP: 2.1) make it particularly suitable for fragment expansion strategies. Recent patent applications reveal its use in developing novel antiviral agents, where the pyridine core serves as a crucial scaffold for interaction with viral polymerase binding sites.

Advanced synthetic methodologies have been developed to access derivatives of 1803941-25-4 more efficiently. A 2024 publication in Organic Letters described a novel palladium-catalyzed amination protocol that significantly improves the yield of N-functionalized products derived from this pyridine compound. This methodological advancement has important implications for structure-activity relationship studies, allowing researchers to rapidly generate diverse analogs for biological evaluation.

The safety profile and handling considerations of 2-Amino-5-bromo-6-fluoro-3-(trifluoromethoxy)pyridine have also been investigated in recent industrial research. Stability studies indicate that the compound remains stable under standard laboratory conditions, though precautions are recommended when handling due to potential respiratory irritation. These findings have facilitated its broader adoption in medicinal chemistry programs across the pharmaceutical industry.

Looking forward, the unique structural features of 1803941-25-4 continue to inspire innovative applications in chemical biology. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a fluorine-containing probe for 19F NMR studies of protein-ligand interactions. The compound's versatility ensures it will remain an important tool in drug discovery efforts for the foreseeable future.